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Compound of Interest

Compound Name: p,p'-DDE-d8

Cat. No.: B3044235 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling p,p'-DDE-d8. The following procedures are designed

to ensure the safe handling, storage, and disposal of this compound, minimizing exposure risks

and maintaining experimental integrity.

Chemical Identifier:

Name: p,p'-DDE-d8

Synonyms: 4,4'-DDE d8, 1,1'-(2,2-dichloroethenylidene)bis[4-chloro-benzene]-d8

CAS Number: 93952-19-3.[1][2][3]

Hazard Summary: p,p'-DDE, the non-deuterated form of this compound, is classified as toxic if

swallowed, a suspected carcinogen, and can cause organ damage through prolonged or

repeated exposure. It is also very toxic to aquatic life with long-lasting effects. Due to its

structural similarity, p,p'-DDE-d8 should be handled with the same precautions as its non-

labeled counterpart. The primary hazards associated with p,p'-DDE are toxicological, stemming

from its properties as an organochlorine pesticide.

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling p,p'-
DDE-d8. It is imperative to always consult the specific Safety Data Sheet (SDS) for the product
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you are using for any additional requirements.

Body Part Required PPE Specifications

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Always inspect

gloves for tears or punctures

before use. Never wear leather

or cotton gloves.

Body Laboratory coat or coveralls

A lab coat should be worn over

personal clothing. For larger

quantities or potential for

splashing, chemical-resistant

coveralls are advised.

Eyes
Safety glasses with side

shields or goggles

Tightly fitting safety goggles

are recommended to protect

against splashes. A face shield

may be necessary when

handling larger quantities.

Respiratory Respirator (if required)

Use a NIOSH-approved

respirator with an organic

vapor cartridge if working

outside of a fume hood or if the

SDS specifies it.

Feet Closed-toe shoes

Shoes should be made of a

material that does not absorb

chemicals.

Operational Plan: Step-by-Step Handling
Procedures
1. Preparation and Engineering Controls:

Work Area: All handling of p,p'-DDE-d8 should be conducted in a well-ventilated laboratory,

preferably within a certified chemical fume hood.
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Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible. Have a chemical spill kit available that is appropriate for chlorinated organic

compounds.

2. Handling:

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the handling area. Wash hands thoroughly after handling.

Weighing and Transfer: If handling a solid form, weigh it out in a fume hood to avoid

inhalation of any dust. Use appropriate tools (e.g., spatula, weighing paper) to minimize the

generation of dust. For solutions, use a calibrated pipette or syringe for accurate and safe

transfer.

Spill Prevention: Handle the compound over a tray or other secondary containment to catch

any spills.

3. Storage:

Container: Store p,p'-DDE-d8 in its original, tightly sealed container.

Location: Keep in a cool, dry, and well-ventilated area away from incompatible materials. The

recommended storage temperature is typically 4°C.

Labeling: Ensure the container is clearly labeled with the chemical name and any relevant

hazard warnings.

Disposal Plan
1. Waste Segregation:

Solid Waste: Contaminated solid waste, such as gloves, weighing paper, and pipette tips,

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Solutions containing p,p'-DDE-d8 should be collected in a separate, labeled

hazardous waste container for organic solvents. Do not mix with other waste streams unless

compatible.
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2. Disposal Procedure:

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name (p,p'-DDE-d8), and the associated hazards (e.g., Toxic, Environmental

Hazard).

Collection: Follow your institution's guidelines for the collection and disposal of hazardous

chemical waste. Contact your institution's Environmental Health and Safety (EHS)

department for specific procedures.

Decontamination: Decontaminate all work surfaces and equipment after use with an

appropriate solvent (e.g., ethanol, acetone), collecting the cleaning materials as hazardous

waste.

Experimental Workflow Diagram
The following diagram illustrates the key steps and decision points in the safe handling of p,p'-
DDE-d8.
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Workflow for Safe Handling of p,p'-DDE-d8
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Caption: Workflow for the safe handling of p,p'-DDE-d8 from preparation to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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